(1S)-1-(6-methylpyridin-2-yl)ethan-1-amine
Overview
Description
(1S)-1-(6-methylpyridin-2-yl)ethan-1-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as 6-Me-PEA and belongs to the class of phenethylamines. This compound has shown promising results in various studies and has been used in research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
Rearrangement and Synthesis of Amines
The rearrangement of beta-amino alcohols via aziridinium intermediates highlights a methodology that could be relevant to the manipulation or synthesis of compounds structurally similar to (1S)-1-(6-methylpyridin-2-yl)ethan-1-amine. This process, activated by the hydroxy group's modification followed by nucleophile addition, showcases the versatility of amines in synthesis processes (Métro, Duthion, Gomez Pardo, & Cossy, 2010).
Biogenic Amines in Environmental and Health Contexts
The role of biogenic amines in environmental and health contexts, such as in fish spoilage and intoxication, provides an understanding of how amines behave in biological systems. This information could be indirectly relevant to studying this compound's interactions in similar environments (Bulushi, Poole, Deeth, & Dykes, 2009).
Reductive Amination and Catalysts
The application of transition-metal-catalyzed reductive amination employing hydrogen demonstrates the importance of catalysts in amine synthesis. This method, enabling the formation of primary, secondary, and tertiary alkyl amines, could offer insight into potential synthetic pathways for this compound (Irrgang & Kempe, 2020).
Sorbent Materials and Environmental Applications
Amine-functionalized sorbents for PFAS removal from water highlight the utility of amines in environmental remediation. The incorporation of amine groups into sorbents to enhance PFAS capture efficiency may reflect broader applications for this compound in similar technologies (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).
Analytical Detection and Characterization
The detection and characterization of biogenic amine-producing bacteria in foods demonstrate the analytical importance of amines in quality control and safety. This area of research underscores the significance of amines in analytical chemistry, potentially applicable to compounds like this compound for ensuring food safety (Landete, de Las Rivas, Marcobal, & Muñoz, 2007).
properties
IUPAC Name |
(1S)-1-(6-methylpyridin-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-6-4-3-5-8(10-6)7(2)9/h3-5,7H,9H2,1-2H3/t7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYWLBJSLKUQLHT-ZETCQYMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=CC=C1)[C@H](C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1213399-01-9 |
Source
|
| Record name | (1S)-1-(6-methylpyridin-2-yl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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